Cas no 186589-78-6 (1,2-Benzenediol, 3-chloro-6-fluoro-)
186589-78-6 structure
Product Name:1,2-Benzenediol, 3-chloro-6-fluoro-
CAS No:186589-78-6
MF:C6H4ClFO2
MW:162.546164512634
CID:114858
Update Time:2024-01-24
1,2-Benzenediol, 3-chloro-6-fluoro- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 3-chloro-6-fluoro-
- 1,2-Benzenediol, 3-chloro-6-fluoro-
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- Inchi: 1S/C6H4ClFO2/c7-3-1-2-4(8)6(10)5(3)9/h1-2,9-10H
- InChI Key: QDLYKRRDQRMUKX-UHFFFAOYSA-N
- SMILES: C1(O)=C(F)C=CC(Cl)=C1O
Computed Properties
- Exact Mass: 161.98842
- Monoisotopic Mass: 161.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Density: 1.586±0.06 g/cm3(Predicted)
- Boiling Point: 224.9±35.0 °C(Predicted)
- PSA: 40.46
- pka: 7.33±0.15(Predicted)
1,2-Benzenediol, 3-chloro-6-fluoro- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
186589-78-6 (1,2-Benzenediol, 3-chloro-6-fluoro-) Related Products
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- 2713-31-7(2,5-Difluorophenol)
- 771-61-9(Pentafluorophenol)
- 367-12-4(2-Fluorophenol)
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